Cas no 2229399-81-7 (2-(2-amino-3,3-difluoro-2-methylpropyl)phenol)

• Product Name: 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol
• CAS No: 2229399-81-7
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6255715
• PubChem ID: 165666481
• Update Time: 2025-06-13

2-(2-amino-3,3-difluoro-2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol
• 2229399-81-7
• EN300-1949317

• Inchi： 1S/C10H13F2NO/c1-10(13,9(11)12)6-7-4-2-3-5-8(7)14/h2-5,9,14H,6,13H2,1H3
• InChI Key： ABAMJHGUTSWRMR-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC=CC=1O)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol

Comprehensive Overview of 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol (CAS No. 2229399-81-7): Properties, Applications, and Industry Insights

The chemical compound 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol (CAS No. 2229399-81-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This difluorinated phenol derivative combines a phenolic core with an aminoalkyl group, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

One of the key structural advantages of 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol lies in its fluorine substitution pattern. The presence of two fluorine atoms at the 3-position of the propyl chain enhances the compound's metabolic stability and bioavailability, a feature highly sought after in modern medicinal chemistry. This aligns with current trends in pharmaceutical research, where fluorinated compounds account for nearly 30% of all FDA-approved drugs in the past decade. The compound's phenolic hydroxyl group further provides a handle for additional derivatization, enabling the creation of diverse molecular architectures.

From a synthetic perspective, CAS No. 2229399-81-7 represents an interesting case study in stereoselective fluorination techniques. Recent advancements in asymmetric catalysis have made the production of such chiral fluorinated building blocks more accessible. This is particularly relevant given the growing demand for enantiopure pharmaceuticals, where even slight structural variations can dramatically impact biological activity. The compound's methyl group at the 2-position of the propyl chain introduces additional steric considerations that influence its reactivity profile.

In material science applications, the hydrogen-bonding capacity of 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol makes it a candidate for designing supramolecular assemblies and functional polymers. The simultaneous presence of amino and phenolic groups allows for dual interaction modes, which can be exploited in creating self-healing materials or stimuli-responsive systems. These characteristics align with the increasing focus on smart materials in industrial applications ranging from coatings to biomedical devices.

The environmental profile of CAS No. 2229399-81-7 has also become a subject of research interest. While fluorinated compounds historically raised concerns about persistence, modern green chemistry approaches are addressing these challenges through improved synthetic routes and biodegradability studies. This reflects broader industry trends toward sustainable chemical production, where researchers balance performance with environmental considerations. The compound's potential for low bioaccumulation due to its specific fluorine substitution pattern makes it an attractive subject for further ecotoxicological assessment.

Analytical characterization of 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol presents unique opportunities for spectroscopic method development. The presence of both aromatic protons and aliphatic fluorines creates distinct NMR signatures that facilitate structural verification. This aspect is particularly valuable for quality control in manufacturing settings, where precise structural confirmation is essential for regulatory compliance and batch consistency.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2229399-81-7 in precision medicine and advanced material design. Its structural features position it well for incorporation into targeted drug delivery systems and molecular probes. As synthetic methodologies continue to evolve, particularly in C-F bond activation and fluorine-directed transformations, the utility of this compound is expected to grow across multiple disciplines.

For researchers working with 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol, proper handling and storage recommendations include protection from moisture and oxidation. While not classified as hazardous under standard conditions, best practices for laboratory chemical management should be followed. The compound's stability profile suggests compatibility with common organic solvents, though specific compatibility testing is recommended for novel applications.

The commercial availability of CAS No. 2229399-81-7 has improved in recent years, reflecting growing industrial demand. Suppliers typically offer the compound in various purity grades suitable for research through process development applications. Current market analysis suggests steady growth in the fluorinated fine chemicals sector, with this compound representing one of many specialized building blocks driving innovation.

In conclusion, 2-(2-amino-3,3-difluoro-2-methylpropyl)phenol exemplifies the convergence of structural complexity and functional versatility in modern chemical research. Its applications span from pharmaceutical intermediates to advanced material precursors, with ongoing discoveries continuing to reveal new potential uses. As the chemical industry moves toward more sophisticated molecular designs, compounds like CAS No. 2229399-81-7 will likely play increasingly important roles in scientific and technological advancement.